5-chloropyridazin-3(2H)-one
Cat. No. B1592205
Key on ui cas rn:
660425-07-0
M. Wt: 130.53 g/mol
InChI Key: NHMLZGFOEYLZEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:9]([CH3:10])([CH3:11])([CH3:12])[c:13]1[cH:14][cH:15][c:16]([B:19]([OH:20])[OH:21])[cH:17][cH:18]1.[Cl:1][c:2]1[cH:3][c:4](=[O:8])[nH:5][n:6][cH:7]1.[Na+:22].[Na+:23].[O-:24][C:25](=[O:26])[O-:27].[O:28]1[CH2:29][CH2:30][O:31][CH2:32][CH2:33]1>>[c:2]1(-[c:16]2[cH:15][cH:14][c:13]([C:9]([CH3:10])([CH3:11])[CH3:12])[cH:18][cH:17]2)[cH:3][c:4](=[O:8])[nH:5][n:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CC(C)(C)c1ccc(B(O)O)cc1
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
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O=c1cc(Cl)cn[nH]1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
|
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Name
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
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Smiles
|
[Na+]
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Name
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
C1COCCO1
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
CC(C)(C)c1ccc(-c2cn[nH]c(=O)c2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
